Cas no 92192-94-4 (1-Benzhydryl-2-thiourea)

• Product Name: 1-Benzhydryl-2-thiourea
• CAS No: 92192-94-4
• MF: C₁₄H₁₄N₂S
• MW: 242.339361667633
• MDL: MFCD00060461
• CID: 815997
• PubChem ID: 2735443
• Update Time: 2025-04-19

1-Benzhydryl-2-thiourea Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-(diphenylmethyl)-
• 1-Benzhydryl-2-thiourea
• benzhydrylthiourea
• Benzhydryl-thioharnstoff
• benzhydryl-thiourea
• N-Benzhydryl-thioharnstoff
• NSC-118958
• 1-Benzhydrylthiourea
• PS-7557
• A844167
• CS-0316873
• SCHEMBL4306302
• (diphenylmethyl)thiourea
• DTXSID50370725
• ORTDRGIAWHXESM-UHFFFAOYSA-N
• MFCD00060461
• AKOS009157516
• N-(diphenylmethyl)thiourea
• 92192-94-4
• FT-0642224
• NSC118958

• MDL： MFCD00060461
• Inchi： 1S/C14H14N2S/c15-14(17)16-13(11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10,13H,(H3,15,16,17)
• InChI Key： ORTDRGIAWHXESM-UHFFFAOYSA-N
• SMILES： S=C(N)NC(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 242.08800
• Monoisotopic Mass: 242.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1A^2
• XLogP3: 2.8

Experimental Properties

• Density: 1.19
• Melting Point: 184°C
• Boiling Point: 404.8°Cat760mmHg
• Flash Point: 198.6°C
• Refractive Index: 1.654
• PSA: 70.14000
• LogP: 3.70040

1-Benzhydryl-2-thiourea Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes